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Compound of Interest

Compound Name: 1-Dimethylamino-2-propanol

Cat. No.: B140979

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Dimethylamino-2-propanol (DMAP), also known as N,N-Dimethylisopropanolamine, is a
versatile amino alcohol with the chemical formula C5H13NO.[1][2] Its bifunctional nature,
possessing both a hydroxyl group and a tertiary amine group, allows it to act as a weak base
and a nucleophile, making it a valuable neutralizing agent and chemical intermediate in various
industrial and pharmaceutical applications.[3][4] These notes provide detailed applications and
protocols for utilizing 1-dimethylamino-2-propanol as a neutralizing agent.

Physicochemical Properties

A summary of the key physicochemical properties of 1-dimethylamino-2-propanol is
presented in Table 1. This data is crucial for understanding its behavior in different formulations
and for developing appropriate experimental protocols.
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Property Value Reference

Molecular Formula C5H13NO

Molecular Weight 103.16 g/mol

Appearance C.:Ieiar colorless to pale yellow 5176]
liquid

Boiling Point 121-127 °C [1]

Density 0.837 g/mL at 25 °C

pKa 14.95 + 0.20 (Predicted) [5]

pH 11 (100g/l, H20, 20°C) [5]

Solubility in Water Miscible [51[7]

Flash Point 26 °C

Applications as a Neutralizing Agent

1-Dimethylamino-2-propanol is employed as a neutralizing agent in a variety of applications,
primarily due to its basicity and volatility.

Industrial Applications

o Water Treatment: It is utilized as a neutralizing agent in both cooling and boiler water
systems.[8] Its relatively low boiling point compared to other alkanolamines makes it suitable
for applications where the presence of the amine in the gas phase is required.[3]

o Coatings and Inks: In aqueous-based paints and coatings, organic amines like 1-
dimethylamino-2-propanol are used to adjust the pH to an optimal range (typically 8-9.5).
This ensures the stability of the formulation, aids in pigment dispersion, and can improve
corrosion resistance.[9][10]

» Polyurethane Foam Production: Tertiary amines, including 1-dimethylamino-2-propanol,
can act as catalysts in the production of polyurethane foams.[11][12][13] While its primary
role here is catalytic, its basic nature contributes to the overall reaction environment.
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Pharmaceutical and Cosmetic Applications

e Drug Formulation: 1-Dimethylamino-2-propanol serves as a crucial intermediate in the
synthesis of various pharmaceutical compounds.[3][6] It is a component of Inosine pranobex,
a medication with immunomodulatory properties.[1][6] Its role as a neutralizing agent in
these syntheses is critical for controlling reaction conditions and ensuring the desired
product formation.

o Cosmetics: In cosmetic and personal care products, it functions as a buffering agent to
maintain the desired pH of the formulation.[5][14] This is essential for product stability,
efficacy, and to ensure it is non-irritating to the skin.[15][16]

Experimental Protocols
Protocol 1: Determination of Neutralization Capacity

This protocol outlines a general method for determining the neutralization capacity of 1-
dimethylamino-2-propanol via acid-base titration.

Materials:

e 1-Dimethylamino-2-propanol

Standardized hydrochloric acid (HCI) solution (e.g., 0.1 M)

Deionized water

pH meter or a suitable indicator (e.g., phenolphthalein)

Burette, beaker, magnetic stirrer, and stir bar
Procedure:

o Accurately weigh a known amount of 1-dimethylamino-2-propanol (e.g., 0.5 g) and
dissolve it in a known volume of deionized water (e.g., 50 mL) in a beaker.

o Place the beaker on a magnetic stirrer and add a stir bar.
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 If using a pH meter, calibrate it according to the manufacturer's instructions and place the
electrode in the solution.

¢ Fill the burette with the standardized HCI solution and record the initial volume.

e Slowly titrate the 1-dimethylamino-2-propanol solution with the HCI solution, recording the
pH after each addition.

» Continue the titration until the equivalence point is reached, which is indicated by a sharp
change in pH. If using an indicator, this will be the point of color change.

» Record the final volume of HCI solution used.

o Calculate the neutralization capacity using the following formula:
Neutralization Capacity (meq/g) = (V_HCI x M_HCI) / W_DMAP
Where:

o V_HCI = Volume of HCI solution used (L)
o M_HCI = Molarity of the HCI solution (mol/L)

o W_DMAP = Weight of 1-dimethylamino-2-propanol used (g)

Protocol 2: pH Adjustment of an Aqueous Formulation

This protocol describes the use of 1-dimethylamino-2-propanol to adjust the pH of a generic

aqueous formulation.

Materials:

e 1-Dimethylamino-2-propanol

e Aqueous formulation to be neutralized
e pH meter

» Micropipette or dropper
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e Stirring apparatus
Procedure:
o Measure the initial pH of the aqueous formulation using a calibrated pH meter.

o While continuously stirring the formulation, add a small, known volume of 1-dimethylamino-
2-propanol using a micropipette or dropper.

» Allow the solution to equilibrate for a few minutes and then measure the pH.
» Repeat steps 2 and 3 until the desired pH is achieved.

e Record the total volume of 1-dimethylamino-2-propanol added to reach the target pH.

Safety and Handling

1-Dimethylamino-2-propanol is a flammable liquid and vapor and is harmful if swallowed.[17]
It can cause severe skin burns and eye damage.[17][18] Therefore, appropriate personal
protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn
when handling this chemical.[19] Work should be conducted in a well-ventilated area, and the
substance should be stored in a cool, dry place away from heat and ignition sources.[8][17]
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Caption: Workflow for pH adjustment using 1-dimethylamino-2-propanol.
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Caption: Applications of 1-dimethylamino-2-propanol as a neutralizing agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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